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Introduction
Peroxynitric acid (PNA), with the chemical formula HOONO₂, is a reactive nitrogen species of

significant interest in atmospheric chemistry and has potential implications in biological

systems.[1] As a reservoir for both HOₓ and NOₓ radicals, its formation and decomposition play

a crucial role in atmospheric photochemical cycles.[1] Due to its inherent instability, the gas-

phase analysis of PNA presents a considerable experimental challenge. This document

provides detailed application notes and protocols for the spectroscopic analysis of peroxynitric
acid in the gas phase, focusing on its synthesis and characterization by various spectroscopic

techniques.

Gas-Phase Synthesis of Peroxynitric Acid
The reliable spectroscopic analysis of peroxynitric acid begins with its controlled synthesis.

Due to its instability, PNA is typically synthesized in situ for gas-phase studies. Two common

methods are detailed below.

Synthesis from Hydrogen Peroxide and Nitronium
Tetrafluoroborate
This method provides a convenient route to relatively pure PNA.
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Protocol:

Chill a sample of 90% hydrogen peroxide (H₂O₂) to 0°C with constant stirring.

Slowly add solid nitronium tetrafluoroborate (NO₂BF₄) in small portions to the chilled H₂O₂.[2]

Effervescence will be observed as PNA is formed.

The PNA vapor can be introduced into the spectroscopic cell by passing a carrier gas, such

as nitrogen, through the head-space of the reaction mixture.

Synthesis from 70% Nitric Acid and 90% Hydrogen
Peroxide
This method is a modification of the original synthesis described by Schwarz.

Protocol:

Add approximately 2 g of 70% nitric acid (HNO₃) to a small vial equipped with a magnetic

stirrer and chill it in an ice bath.

Dropwise, add 0.9 g of 90% H₂O₂ to the chilled nitric acid with vigorous agitation over a 10-

minute period.[2]

Transfer the reaction mixture to a bubbler immersed in an ice/water bath.

Introduce PNA into the gas phase by passing a pre-cooled nitrogen flow through the bubbler.

[3]

Spectroscopic Analysis Techniques
The following sections detail the application of various spectroscopic techniques for the

characterization of gas-phase peroxynitric acid.

Fourier Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a powerful tool for identifying and quantifying PNA through its

characteristic vibrational modes.
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Experimental Protocol:

Gas Cell: Utilize a long-path gas cell (e.g., a multi-pass cell) to achieve sufficient optical path

length for detecting the low concentrations of PNA.

Spectrometer: Employ a commercial FTIR spectrometer equipped with a suitable detector,

such as a liquid-nitrogen-cooled Mercury Cadmium Telluride (MCT) detector.

Synthesis and Introduction: Synthesize PNA using one of the methods described in Section

1 and continuously flow the PNA/carrier gas mixture through the gas cell.

Data Acquisition: Record spectra at a suitable resolution (e.g., 1 cm⁻¹) and average multiple

scans to improve the signal-to-noise ratio.

Spectral Analysis: Identify the characteristic absorption bands of PNA. Impurities such as

NO₂, HNO₃, and H₂O₂ may also be present and their reference spectra should be used for

spectral subtraction to isolate the PNA spectrum.[2][3]

Quantitative Data: Vibrational Frequencies of Peroxynitric Acid
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Vibrational Mode Assignment
Observed
Frequency (cm⁻¹)

Reference

OH stretch ν₁ ~3540 [3]

Asymmetric NO₂

stretch
ν₂ ~1745 [2]

Symmetric NO₂

stretch
ν₃ ~1300 [2]

OOH bend ν₄ ~1390 [2]

N-O stretch ν₅ ~940 [2]

Torsion ν₆ ~800 [2]

1st OH stretching

overtone
2ν₁ ~6900 [4]

2nd OH stretching

overtone
3ν₁ ~10086 [5]

3rd OH stretching

overtone
4ν₁ ~13096 [5]

Cavity Ring-Down Spectroscopy (CRDS)
CRDS is a highly sensitive absorption technique ideal for detecting the weak overtone

transitions of PNA and for kinetic studies.[6][7][8][9]

Experimental Protocol:

Cavity Setup: Construct a high-finesse optical cavity using two highly reflective mirrors. The

sample gas flows through this cavity.[6][8]

Light Source: Use a tunable pulsed laser system (e.g., an optical parametric oscillator) to

generate light at the desired wavelength for exciting specific PNA transitions.[4]

Detection: A fast photodetector measures the decay rate (ring-down time) of the light exiting

the cavity.[6][8]
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Data Analysis: The absorption by PNA within the cavity leads to a faster decay of the light

intensity. By measuring the ring-down time with and without the sample, the absorption

coefficient can be determined.[6][8]

Concentration Measurement: To obtain absolute concentrations, the CRDS measurements

are often calibrated against a simultaneous measurement by another technique, such as

FTIR or UV-Vis absorption spectroscopy.[5]

Ultraviolet-Visible (UV-Vis) Absorption Spectroscopy
UV-Vis spectroscopy is used to measure the absorption cross-sections of PNA, which are

crucial for determining its atmospheric photolysis rates.

Experimental Protocol:

Absorption Cell: Use a long-path absorption cell (e.g., up to 180 cm) to maximize the

absorption signal.

Spectrophotometer: A high-resolution spectrophotometer is required to accurately measure

the absorption spectrum.

Sample Preparation: Flow a mixture of PNA in a carrier gas through the absorption cell.

Spectral Recording: Record the absorption spectrum over the desired wavelength range

(typically 190-400 nm).

Data Analysis: The concentration of PNA can be determined by chemical titration or by

simultaneous monitoring with another technique like FTIR. This allows for the calculation of

the absolute absorption cross-sections.

Quantitative Data: UV-Visible Absorption Cross-Sections of Peroxynitric Acid
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Wavelength (nm)
Cross-section (10⁻²⁰
cm²/molecule)

Reference

195 ~100

200 ~80

210 ~30

220 ~10

230 ~4

240 ~2

260 ~0.5

280 ~0.1

300 ~0.02

Note: The values in this table are approximate and are intended for illustrative purposes. For

precise calculations, refer to the original research articles.

Visualizations
The following diagrams illustrate the experimental workflows and the chemical processes

involved in the spectroscopic analysis of gas-phase peroxynitric acid.
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Gas-Phase Synthesis of Peroxynitric Acid

Method 1: H₂O₂ and NO₂BF₄

Method 2: HNO₃ and H₂O₂
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Gas-Phase Synthesis of Peroxynitric Acid.
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FTIR Spectroscopy Workflow for PNA Analysis

PNA Synthesis
(see Synthesis Protocol)
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FTIR Spectroscopy Workflow for PNA Analysis.
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Cavity Ring-Down Spectroscopy Workflow for PNA
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Cavity Ring-Down Spectroscopy Workflow for PNA.
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Concluding Remarks
The spectroscopic analysis of gas-phase peroxynitric acid is essential for understanding its

role in various chemical systems. The protocols and data presented here provide a

comprehensive guide for researchers to successfully synthesize and characterize this

important, yet transient, molecule. Careful control of experimental conditions and the use of

sensitive spectroscopic techniques are paramount for obtaining reliable and reproducible

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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